Cas no 66665-86-9 (Pyridine, 4-methyl-2-(methylthio)-5-nitro-)

• Product Name: Pyridine, 4-methyl-2-(methylthio)-5-nitro-
• CAS No: 66665-86-9
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 396010
• PubChem ID: 12408191
• Update Time: 2025-10-29

Pyridine, 4-methyl-2-(methylthio)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-methyl-2-(methylthio)-5-nitro-
• 4-methyl-2-methylsulfanyl-5-nitropyridine
• MFCD01237391
• 4-Methyl-2-(methylthio)-5-nitropyridine
• 66665-86-9
• DTXSID60496869
• SY277737
• SCHEMBL4989100
• 4-Methyl-2-(methylsulfanyl)-5-nitropyridine

• Inchi： 1S/C7H8N2O2S/c1-5-3-7(12-2)8-4-6(5)9(10)11/h3-4H,1-2H3
• InChI Key： MBBGZQWMPOXQMR-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.03074
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 56.03

Additional information on Pyridine, 4-methyl-2-(methylthio)-5-nitro-

Recent Advances in the Study of Pyridine, 4-methyl-2-(methylthio)-5-nitro- (CAS: 66665-86-9) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 4-methyl-2-(methylthio)-5-nitro- (CAS: 66665-86-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of Pyridine, 4-methyl-2-(methylthio)-5-nitro- as a key intermediate in the synthesis of novel heterocyclic compounds. Its nitro and methylthio functional groups make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential antimicrobial and anticancer agents, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists investigated the antimicrobial properties of derivatives synthesized from Pyridine, 4-methyl-2-(methylthio)-5-nitro-. The results indicated significant activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the nitro group plays a crucial role in enhancing the compound's ability to disrupt bacterial cell membranes.

Another area of active research involves the compound's potential as an anticancer agent. Preliminary in vitro studies have shown that certain derivatives of Pyridine, 4-methyl-2-(methylthio)-5-nitro- exhibit selective cytotoxicity against various cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key enzymes in the cell cycle, though further research is needed to fully elucidate this pathway.

The compound's stability and reactivity have also been subjects of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to study its molecular structure and interactions. These studies have provided valuable insights into the compound's behavior under different physiological conditions, which is critical for its potential pharmaceutical applications.

Despite these promising findings, challenges remain in the development of Pyridine, 4-methyl-2-(methylthio)-5-nitro- based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to optimize these properties while maintaining the compound's biological activity.

In conclusion, Pyridine, 4-methyl-2-(methylthio)-5-nitro- (CAS: 66665-86-9) represents a promising scaffold for the development of new therapeutic agents. Its versatility in chemical synthesis and demonstrated biological activities make it a valuable subject for ongoing research in chemical biology and pharmaceutical sciences. Future studies should focus on advancing these compounds through preclinical development and addressing the current limitations to fully realize their therapeutic potential.